
An In-depth Technical Guide to N-
Benzoylsulfamic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzoylsulfamic acid

Cat. No.: B15429901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Benzoylsulfamic acid, a

compound at the intersection of benzamide and sulfamic acid chemistry. Due to the limited

direct research on this specific molecule, this document synthesizes available data on its

identity and offers insights from closely related chemical structures to provide a broader context

for its potential properties and applications.

Chemical Identity and Nomenclature
"Benzoylsulfamic acid" is not a standard systematic name, which has led to ambiguity in its

identification. The most direct interpretation of this name is N-Benzoylsulfamic acid, where a

benzoyl group is attached to the nitrogen atom of sulfamic acid. This compound is indexed

under the CAS Number 89782-96-7 with the name "Sulfamic acid, benzoyl-".

Table 1: Chemical Identifiers for N-Benzoylsulfamic Acid
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Identifier Value

Common Name N-Benzoylsulfamic acid

CAS Number 89782-96-7

Systematic Name Benzoylsulfamic acid

Molecular Formula C7H7NO4S

Molecular Weight 201.2 g/mol

While a definitive, universally cited IUPAC name for this specific CAS number is not readily

available in the searched literature, "N-Benzoylsulfamic acid" is the most chemically accurate

and descriptive name.

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of N-Benzoylsulfamic acid (CAS 89782-96-

7) are not extensively published. However, general synthetic routes for N-acylation of

sulfonamides and related compounds can provide a theoretical framework. A plausible method

involves the reaction of sulfamic acid or its salt with a benzoylating agent.

General Synthesis Workflow:
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Caption: Generalized workflow for the synthesis of N-acylated sulfonamides.

A common benzoylating agent is benzoyl chloride. The reaction would likely be carried out in

an inert solvent in the presence of a base to neutralize the hydrochloric acid byproduct.

Table 2: Potential Reagents and Conditions for N-Benzoylsulfamic Acid Synthesis
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Component Example Purpose

Sulfamic Acid Source
Sulfamic acid, Sodium

sulfamate
Starting material

Benzoylating Agent
Benzoyl chloride, Benzoic

anhydride
Introduces the benzoyl group

Base Pyridine, Triethylamine, NaOH Acid scavenger

Solvent
Dichloromethane, Acetonitrile,

THF
Reaction medium

Potential Biological Activity and Signaling Pathways
Direct studies on the biological activity or signaling pathways of N-Benzoylsulfamic acid are

not prominent in the scientific literature. However, the activities of related benzamide and

sulfonamide derivatives can offer valuable insights into its potential pharmacological profile.

Derivatives of benzamide are known to exhibit a wide range of biological activities, including

antimicrobial and anti-inflammatory effects. Similarly, sulfonamides are a well-established class

of antibacterial agents. The combination of these two functional groups in N-Benzoylsulfamic
acid suggests it could be a candidate for screening in these areas.

Hypothesized Mechanism of Action (Antimicrobial):

While speculative for this specific molecule, a potential antimicrobial mechanism could involve

the inhibition of essential metabolic pathways in bacteria, a hallmark of sulfonamide drugs

which inhibit dihydrofolate reductase.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15429901?utm_src=pdf-body
https://www.benchchem.com/product/b15429901?utm_src=pdf-body
https://www.benchchem.com/product/b15429901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15429901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Benzoylsulfamic_Acid

Bacterial_Enzyme

Inhibition

Metabolic_Pathway

Catalyzes

Bacterial_Growth_Inhibition

Leads to

Click to download full resolution via product page

Caption: Hypothesized antimicrobial signaling pathway.

Table 3: Reported Biological Activities of Related Compound Classes

Compound Class Reported Activities

Benzamide Derivatives Antimicrobial, Anti-inflammatory, Anticonvulsant

Sulfonamides Antibacterial (Folate synthesis inhibitors)

N-Acylsulfonamides Varied, including enzyme inhibition

Conclusion and Future Directions
N-Benzoylsulfamic acid (CAS 89782-96-7) is a chemical entity with a clear identity but limited

published research. This guide has provided a summary of its identification and has drawn

upon data from related compounds to hypothesize its synthesis and potential biological

activities.
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For researchers and drug development professionals, N-Benzoylsulfamic acid represents an

under-explored molecule. Future research should focus on:

Definitive Synthesis and Characterization: Publication of a detailed, reproducible synthetic

protocol and full analytical characterization (NMR, IR, Mass Spectrometry, etc.).

Biological Screening: Evaluation of its antimicrobial and anti-inflammatory properties, given

the activities of its parent moieties.

Structure-Activity Relationship (SAR) Studies: Synthesis and testing of derivatives to

understand the contribution of the benzoyl and sulfamic acid groups to its biological profile.

This foundational work would be crucial in determining the potential of N-Benzoylsulfamic
acid as a lead compound in drug discovery programs.

To cite this document: BenchChem. [An In-depth Technical Guide to N-Benzoylsulfamic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15429901#benzoylsulfamic-acid-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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